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Introduction
Cesium methanesulfonate (CsMeSO₃) is a salt widely employed in electrophysiological

studies, particularly in patch-clamp experiments.[1] Its primary function is to act as a potassium

(K⁺) channel blocker within the intracellular recording solution.[2][3] By replacing potassium

ions with cesium ions, which are larger and block the pore of most potassium channels,

researchers can effectively eliminate outward potassium currents.[3][4] This allows for the

isolation and study of other ionic currents, such as those mediated by voltage-gated calcium

channels or ligand-gated ion channels, with greater clarity and precision. The

methanesulfonate anion is a suitable substitute for chloride, as it is not transported by chloride

channels.[2] This application note provides detailed protocols for the preparation of Cesium
methanesulfonate stock solutions and its use in intracellular recording solutions for

electrophysiology.

Key Applications
Voltage-Clamp Electrophysiology: Cesium-based internal solutions are ideal for voltage-

clamp recordings where the goal is to study synaptic currents or the activity of specific ion

channels without contamination from potassium currents.[5]
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Isolation of Inward Currents: By blocking outward K⁺ currents, CsMeSO₃ facilitates the

measurement of inward currents, such as those carried by calcium (Ca²⁺) or sodium (Na⁺)

ions.

Studying G-Protein Coupled Receptor (GPCR) Modulation: Many GPCRs signal through

pathways that modulate the activity of potassium channels.[4][6] Using a cesium-based

internal solution allows researchers to investigate the direct effects of GPCR activation on

other channels without the confounding influence of modulated K⁺ channels.

Quantitative Data Summary
Table 1: Properties of Cesium Methanesulfonate

Property Value Reference

Molecular Formula CH₃CsO₃S [1]

Molecular Weight 228.0 g/mol [1][7]

Appearance White powder [1][8]

Melting Point 262-264 °C [1][8]

Solubility Soluble in water [1][2]

Purity ≥ 95% [1]

CAS Number 2550-61-0 [1]

Table 2: Example Concentrations of Cesium
Methanesulfonate in Internal Solutions
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Concentration (mM) Cell Type / Application Reference

115 In vivo whole-cell recording

117 Voltage-clamp recordings

120
Combined electrophysiology

and calcium imaging

125
Voltage-clamp recordings from

external tufted cells

127
Voltage-clamp recordings of

AMPA and NMDA currents

130
General whole-cell patch

clamp
[9]

Table 3: Stock Solution Stability and Storage
Solution

Storage
Temperature

Shelf Life Notes Reference

Solid Cesium

Methanesulfonat

e

Room

Temperature

Indefinite (if kept

dry)

Store in a cool,

dry place.
[1][2]

Aqueous Stock

Solution (e.g., 1

M)

4°C Up to 1 year
Discard if

precipitate forms.
[9]

Final Internal

Solution

(aliquoted)

-20°C Up to 1 month

Thaw before use

and filter. Avoid

repeated freeze-

thaw cycles.

[2][9]

Experimental Protocols
Protocol for Preparing a 1 M Cesium Methanesulfonate
Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8055713/
https://www.chemimpex.com/products/36319
https://hellobio.com/cesium-methanesulfonate-csmeso3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8055713/
https://hellobio.com/cesium-methanesulfonate-csmeso3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8055713/
https://www.benchchem.com/product/b1588443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Cesium methanesulfonate (CsMeSO₃) powder

Nuclease-free water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated balance

Magnetic stirrer and stir bar

Sterile syringe filters (0.2 µm pore size)

Sterile storage tubes (e.g., 1.5 mL or 2 mL microcentrifuge tubes)

Procedure:

Calculate the required mass of Cesium methanesulfonate. To prepare 10 mL of a 1 M

stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 1 mol/L x 0.010 L x 228.0 g/mol = 2.28 g

Weigh the Cesium methanesulfonate powder accurately using a calibrated balance and

transfer it to a sterile conical tube.

Add nuclease-free water to approximately 80% of the final volume (e.g., 8 mL for a 10 mL

final volume).

Dissolve the powder by placing a sterile magnetic stir bar in the tube and placing it on a

magnetic stirrer. Stir until the powder is completely dissolved. Cesium methanesulfonate is

readily soluble in water.

Adjust the final volume by adding nuclease-free water to reach the desired final volume (e.g.,

10 mL).
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Sterile filter the solution using a 0.2 µm syringe filter into a new sterile conical tube. This step

is crucial to remove any potential microbial contamination.

Aliquot the stock solution into smaller, single-use volumes (e.g., 500 µL or 1 mL) in sterile

microcentrifuge tubes.

Store the aliquots at 4°C for long-term storage (up to one year).

Protocol for Preparing a Cesium-Based Internal Solution
for Patch-Clamp Electrophysiology
This protocol provides an example of a typical cesium-based internal solution. The final

concentrations of components may need to be adjusted based on the specific experimental

requirements.

Final Concentrations:

115 mM Cesium methanesulfonate

10 mM HEPES

10 mM EGTA

2.5 mM MgCl₂

4 mM Na₂ATP

0.4 mM NaGTP

10 mM Sodium Phosphocreatine

Procedure:

Prepare individual stock solutions of each component (e.g., 1 M HEPES, 0.5 M EGTA, 1 M

MgCl₂, 0.5 M Na₂ATP, 0.1 M NaGTP, 0.5 M Sodium Phosphocreatine).

In a sterile conical tube, add nuclease-free water to approximately 70% of the final desired

volume.
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Add the appropriate volume of each stock solution, including the 1 M Cesium
methanesulfonate stock, to achieve the final desired concentrations. It is recommended to

add ATP and GTP just before use, especially if the solution is not for immediate use.

Adjust the pH of the solution to 7.2-7.4 using a stock solution of Cesium Hydroxide (CsOH).

Do not use HCl, as this will alter the chloride concentration.

Measure the osmolarity of the solution using an osmometer. Adjust the osmolarity to be

slightly lower (10-20 mOsm) than the external solution (aCSF) to ensure a good seal. The

typical range for an internal solution is 290-300 mOsm. If adjustment is needed, it can be

done by adding a small amount of an osmotic agent like sucrose or by slightly adjusting the

concentration of the main salt (Cesium methanesulfonate).

Bring the solution to the final volume with nuclease-free water.

Aliquot the final internal solution into single-use tubes and store at -20°C for up to one

month.

On the day of the experiment, thaw an aliquot and filter it through a 0.2 µm syringe filter

before back-filling the patch pipette. Keep the solution on ice throughout the experiment.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Cesium methanesulfonate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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